Cas no 38956-79-5 (3-Hydrazinyl-6-methylpyridazine)

• Product Name: 3-Hydrazinyl-6-methylpyridazine
• CAS No: 38956-79-5
• MF: C₅H₈N₄
• MW: 124.14381980896
• MDL: MFCD00067771
• CID: 838537
• PubChem ID: 12379804
• Update Time: 2025-10-31

3-Hydrazinyl-6-methylpyridazine Chemical and Physical Properties

Names and Identifiers

• 3-Hydrazinyl-6-methylpyridazine
• (6-methylpyridazin-3-yl)hydrazine
• 3-Hydrazino-6-methylpyridazine
• 3-Methylpyridazin-6-Ylhydrazine
• 3(2H)-Pyridazinone, 6-methyl-, hydrazone
• KSC719Q3B
• 6-methylpyridazine-3-ylhydrazine
• (6-methylpyridazin-3-yl)diazane
• FIEDFVRFAQARPW-UHFFFAOYSA-N
• (6-methyl-3-pyridazinyl)hydrazine
• BCP22420
• (6-Methylpyridazine-3-yl)hydrazine
• SBB055937
• (6-Methyl-pyridazin-3-yl)-hydrazine
• DS-0730
• AKOS010567854
• MFCD00067771
• DB-028556
• SCHEMBL3584566
• EN300-59263
• CS-W006860
• DTXSID30495389
• F1911-3034
• AKOS028109454
• AKOS025213712
• AB02752
• 38956-79-5
• J-512605

• MDL： MFCD00067771
• Inchi： 1S/C5H8N4/c1-4-2-3-5(7-6)9-8-4/h2-3H,6H2,1H3,(H,7,9)
• InChI Key： FIEDFVRFAQARPW-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(C)N=N1)N

Computed Properties

• Exact Mass: 124.07500
• Monoisotopic Mass: 124.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.8
• XLogP3: -0.2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.257
• Melting Point: No data available
• Boiling Point: 364.443°C at 760 mmHg
• Flash Point: 174.209°C
• Refractive Index: 1.644
• PSA: 63.83000
• LogP: 0.84390
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-Hydrazinyl-6-methylpyridazine Security Information

• Signal Word：Danger
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H302 (100%) H318 (100%) H351 (100%)
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C

Additional information on 3-Hydrazinyl-6-methylpyridazine

Recent Advances in the Study of 3-Hydrazinyl-6-methylpyridazine (CAS: 38956-79-5)

3-Hydrazinyl-6-methylpyridazine (CAS: 38956-79-5) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the design of enzyme inhibitors and receptor modulators. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic routes, and biological activities.

One of the most notable advancements in the study of 3-Hydrazinyl-6-methylpyridazine is its role in the development of novel kinase inhibitors. Kinases are critical targets in the treatment of various cancers and inflammatory diseases. Researchers have successfully utilized this compound as a scaffold to design potent and selective inhibitors of specific kinases, such as JAK2 and EGFR. The hydrazinyl moiety in the molecule has been shown to enhance binding affinity and selectivity, making it a valuable building block in medicinal chemistry.

In addition to its applications in kinase inhibition, 3-Hydrazinyl-6-methylpyridazine has also been investigated for its potential in antimicrobial therapy. Recent studies have demonstrated its efficacy against a range of bacterial and fungal pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. The compound's mechanism of action appears to involve disruption of microbial cell wall synthesis and inhibition of essential enzymes, offering a promising avenue for the development of new antimicrobial agents.

The synthetic pathways for 3-Hydrazinyl-6-methylpyridazine have also been optimized in recent years. Researchers have developed more efficient and environmentally friendly methods for its production, including catalytic hydrazination and microwave-assisted synthesis. These advancements have not only improved the yield and purity of the compound but also reduced the environmental impact of its production, aligning with the principles of green chemistry.

Furthermore, computational studies have provided deeper insights into the molecular interactions of 3-Hydrazinyl-6-methylpyridazine with its biological targets. Molecular docking and dynamics simulations have revealed key binding motifs and conformational changes that underlie its pharmacological effects. These findings are instrumental in guiding the rational design of derivatives with enhanced potency and reduced off-target effects.

In conclusion, 3-Hydrazinyl-6-methylpyridazine (CAS: 38956-79-5) continues to be a compound of great interest in chemical biology and medicinal chemistry. Its diverse applications, from kinase inhibition to antimicrobial therapy, underscore its potential as a versatile scaffold for drug discovery. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its therapeutic utility, paving the way for the development of innovative treatments for various diseases.